Cas no 120656-45-3 (2-Thiophenemethanamine,a-ethyl-N,N-dimethyl-a-[3-(3,4,5-trimethoxyphenyl)propyl]-)

• Product Name: 2-Thiophenemethanamine,a-ethyl-N,N-dimethyl-a-[3-(3,4,5-trimethoxyphenyl)propyl]-
• CAS No: 120656-45-3
• MF: C₂₁H₃₁NO₃S
• MW: 377.540745019913
• CID: 187147
• PubChem ID: 3078321
• Update Time: 2025-04-19

2-Thiophenemethanamine,a-ethyl-N,N-dimethyl-a-[3-(3,4,5-trimethoxyphenyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine,a-ethyl-N,N-dimethyl-a-[3-(3,4,5-trimethoxyphenyl)propyl]-
• N,N-dimethyl-3-thiophen-2-yl-6-(3,4,5-trimethoxyphenyl)hexan-3-amine
• IRVSXFXWSUCMQE-UHFFFAOYSA-N
• 2-Thiophenemethanamine, N,N-dimethyl-alpha-ethyl-alpha-(3-(3,4,5-trimethoxyphenyl)propyl)-
• DTXSID70923510
• SCHEMBL9799232
• 1-Ethyl-4-(3,4,5-trimethoxyphenyl)-1-(2-thienyl)-N,N-dimethylbutylamine
• N,N-Dimethyl-alpha-ethyl-alpha-(3-(3,4,5-trimethoxyphenyl)propyl)-2-thiophenemethanamine
• 120656-45-3
• N,N-Dimethyl-3-(thiophen-2-yl)-6-(3,4,5-trimethoxyphenyl)hexan-3-amine

• Inchi： 1S/C21H31NO3S/c1-7-21(22(2)3,19-11-9-13-26-19)12-8-10-16-14-17(23-4)20(25-6)18(15-16)24-5/h9,11,13-15H,7-8,10,12H2,1-6H3
• InChI Key： IRVSXFXWSUCMQE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC)(CCCC1C=C(C(=C(C=1)OC)OC)OC)N(C)C

Computed Properties

• Exact Mass: 377.20263
• Monoisotopic Mass: 377.202465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.2
• XLogP3: 4.8

Experimental Properties

• Density: 1.073
• Boiling Point: 471.5°C at 760 mmHg
• Flash Point: 238.9°C
• Refractive Index: 1.536
• PSA: 30.93